1,4-Bis(5-chloro-2-ethoxybenzenesulfonyl)-2-methylpiperazine

• Molecular Formula: C21H26Cl2N2O6S2
• Molecular Weight: 537.5 g/mol
• IUPAC Name: 1,4-bis[(5-chloro-2-ethoxyphenyl)sulfonyl]-2-methylpiperazine
• InChI: InChI=1S/C21H26Cl2N2O6S2/c1-4-30-18-8-6-16(22)12-20(18)32(26,27)24-10-11-25(15(3)14-24)33(28,29)21-13-17(23)7-9-19(21)31-5-2/h6-9,12-13,15H,4-5,10-11,14H2,1-3H3
• InChI Key: CEDRPBBAOWWZTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCN(C(C2)C)S(=O)(=O)C3=C(C=CC(=C3)Cl)OCC

Description

1,4-Bis(5-chloro-2-ethoxybenzenesulfonyl)-2-methylpiperazine is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes two 5-chloro-2-ethoxybenzenesulfonyl groups attached to a 2-methylpiperazine core.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,4-Bis(5-chloro-2-ethoxybenzenesulfonyl)-2-methylpiperazine typically involves multiple steps, starting with the preparation of the 5-chloro-2-ethoxybenzenesulfonyl chloride. This intermediate is then reacted with 2-methylpiperazine under controlled conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or chloroform, and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often incorporating advanced techniques such as continuous flow reactors and automated systems to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions: 1,4-Bis(5-chloro-2-ethoxybenzenesulfonyl)-2-methylpiperazine can undergo